Cas no 89478-15-9 (1,4-Naphthalenedione, 2-[(phenylmethyl)thio]-)

1,4-Naphthalenedione, 2-[(phenylmethyl)thio]- structure
89478-15-9 structure
Product Name:1,4-Naphthalenedione, 2-[(phenylmethyl)thio]-
CAS No:89478-15-9
MF:C17H12O2S
MW:280.340983390808
CID:599126
PubChem ID:14362102
Update Time:2025-04-19

1,4-Naphthalenedione, 2-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione, 2-[(phenylmethyl)thio]-
    • 2-benzylsulfanylnaphthalene-1,4-dione
    • DTXSID30559374
    • 2-(benzylthio)naphthalene-1,4-dione
    • 2-(Benzylsulfanyl)naphthalene-1,4-dione
    • 89478-15-9
    • Inchi: 1S/C17H12O2S/c18-15-10-16(20-11-12-6-2-1-3-7-12)17(19)14-9-5-4-8-13(14)15/h1-10H,11H2
    • InChI Key: XOBUCIXCPPZKLR-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1)C1=CC(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 280.05580079g/mol
  • Monoisotopic Mass: 280.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 59.4Ų
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